1-(4-ethylpiperazin-1-yl)-3-(((1S,4R)-1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)oxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)oxy]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C19H36N2O2.2ClH/c1-5-20-8-10-21(11-9-20)13-16(22)14-23-17-12-15-6-7-19(17,4)18(15,2)3;;/h15-17,22H,5-14H2,1-4H3;2*1H
• InChI Key: LXLWPDSYKKLZJE-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(COC2CC3CCC2(C3(C)C)C)O.Cl.Cl
• Molecular Formula: C19H38Cl2N2O2
• Molecular Weight: 397.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the piperazine ring, possibly through a reaction involving a diamine and a dihalide. The bicyclo[2.2.1]heptane structure could potentially be formed through a Diels-Alder reaction, a common method for synthesizing cyclic compounds.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It contains a bicyclic heptane structure attached to a piperazine ring via an ether linkage, and also has a hydroxyl group attached to a propane structure. The stereochemistry at the 1 and 4 positions of the bicyclic structure is specified as S and R, respectively.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. The ether group could potentially be cleaved under acidic conditions. The hydroxyl group could potentially be involved in elimination reactions or could act as a nucleophile in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure and the functional groups it contains. This compound contains a piperazine ring, which is known to readily form salts and increase water solubility.

Safety and Hazards

Without specific information on this compound, it’s difficult to provide details on its safety and hazards. As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

The future directions for research into this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.